Cas no 926922-40-9 (4-Bromo-5-methyl-1H-indazole)

4-Bromo-5-methyl-1H-indazole structure
4-Bromo-5-methyl-1H-indazole structure
Product Name:4-Bromo-5-methyl-1H-indazole
CAS No:926922-40-9
MF:C8H7BrN2
MW:211.058580636978
MDL:MFCD11044156
CID:998777
PubChem ID:44119450
Update Time:2024-10-26

4-Bromo-5-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-methyl-1H-indazole
    • 4-Bromo-5-methyl-1H-indazole (ACI)
    • MB09106
    • MFCD11044156
    • DA-19315
    • 926922-40-9
    • DTXSID10657241
    • AKOS005258484
    • 1H-Indazole, 4-bromo-5-methyl-
    • J-514766
    • CS-0030619
    • SY029540
    • SCHEMBL4133588
    • PS-4998
    • MDL： MFCD11044156
    • Inchi： 1S/C8H7BrN2/c1-5-2-3-7-6(8(5)9)4-10-11-7/h2-4H,1H3,(H,10,11)
    • InChI Key： YBLXBXPJJAZHDS-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=CC=C2C=1C=NN2

Computed Properties

  • Exact Mass: 209.97900
  • Monoisotopic Mass: 209.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.655
  • Boiling Point: 344.6°C at 760 mmHg
  • Flash Point: 162.222°C
  • Refractive Index: 1.697
  • PSA: 28.68000
  • LogP: 2.63380

4-Bromo-5-methyl-1H-indazole Security Information

4-Bromo-5-methyl-1H-indazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-5-methyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM111167-5g
4-bromo-5-methyl-1H-indazole
 926922-40-9 96%
5g
 $92 2022-02-28
Chemenu
CM111167-10g
4-bromo-5-methyl-1H-indazole
 926922-40-9 96%
10g
 $159 2022-02-28
Chemenu
CM111167-25g
4-bromo-5-methyl-1H-indazole
 926922-40-9 96%
25g
 $335 2022-02-28
Chemenu
CM111167-100g
4-bromo-5-methyl-1H-indazole
 926922-40-9 96%
100g
 $1092 2022-02-28
Apollo Scientific
OR40118-250mg
4-Bromo-5-methyl-1H-indazole
 926922-40-9 97%
250mg
 £44.00 2023-09-01
Apollo Scientific
OR40118-1g
4-Bromo-5-methyl-1H-indazole
 926922-40-9 97%
1g
 £67.00 2023-09-01
Apollo Scientific
OR40118-5g
4-Bromo-5-methyl-1H-indazole
 926922-40-9 98+%
5g
 £65.00 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YX556-200mg
4-Bromo-5-methyl-1H-indazole
 926922-40-9 97%
200mg
 77.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YX556-20g
4-Bromo-5-methyl-1H-indazole
 926922-40-9 97%
20g
 2136.0CNY 2021-08-04
ChemScence
CS-0030619-1g
4-Bromo-5-methyl-1H-indazole
 926922-40-9 99.98%
1g
 $20.0 2022-04-26

4-Bromo-5-methyl-1H-indazole Production Method

Production Method 1

2600728-84-3 2600728-84-3
926922-40-9 926922-40-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: 1,4-Dioxane ,  Water ;  2 h, rt → 40 °C
Reference
Green preparation of 4-bromo-5-methyl-1H-indazole
, China, , ,

Production Method 2

66314-77-0 66314-77-0
926922-40-9 926922-40-9
Reaction Conditions
1.1 Reagents: Potassium acetate ,  Sodium nitrite ,  Tetrafluoroboric acid Catalysts: 18-Crown-6 Solvents: Chloroform ,  Water
Reference
Novel N9-arenethenyl purines as potent dual Src/Abl tyrosine kinase inhibitors
Wang, Yihan; Shakespeare, William C.; Huang, Wei-Sheng; Sundaramoorthi, Raji; Lentini, Scott; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(17), 4907-4912

Production Method 3

66314-77-0 66314-77-0
926922-40-9 926922-40-9
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Tetrafluoroboric acid Solvents: Water ;  0 °C; 1 h, 0 °C
1.2 Reagents: Potassium acetate Catalysts: 18-Crown-6 Solvents: Chloroform ;  1 h, rt
Reference
Preparation of purine heterocyclic derivatives as kinase inhibitors for therapeutic use as anticancer agents
, World Intellectual Property Organization, , ,

4-Bromo-5-methyl-1H-indazole Raw materials

4-Bromo-5-methyl-1H-indazole Preparation Products

4-Bromo-5-methyl-1H-indazole Related Literature

926922-40-9 (4-Bromo-5-methyl-1H-indazole) Related Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.